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Compound of Interest

Methyl 4-acetamido-5-bromo-2-
Compound Name:

methoxybenzoate

Cat. No.: B194757

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for Methyl 4-acetamido-5-bromo-2-methoxybenzoate (CAS No. 4093-34-9). The
information is compiled from available safety data sheets and chemical databases to ensure
safe laboratory practices.

Chemical Identification and Physical Properties

Methyl 4-acetamido-5-bromo-2-methoxybenzoate is an organic compound utilized in various
synthetic applications, particularly in medicinal chemistry and pharmaceutical development.[1]
Its utility is, in part, due to the reactivity of the bromo and acetylamino functional groups.[1]

Table 1: Physical and Chemical Properties of Methyl 4-acetamido-5-bromo-2-
methoxybenzoate
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Property Value Source(s)
CAS Number 4093-34-9 [2]
Molecular Formula C11H12BrNOa [1112][31[4]
Molecular Weight 302.12 g/mol [21[31[4]
Appearance Solid, powder, or liquid [11[3]
Melting Point 170-172 °C, 174 °C [31[21[5][6]
Boiling Point 449.7 °C at 760 mmHg [31[5][6]
Density 1.506 g/cm3 [3]

Flash Point 225.8 °C [3]

Vapor Pressure

0.0+1.1 mmHg at 25°C
(Predicted)

[3]

Refractive Index

1.579

[3]

Solubility

Soluble in organic solvents like
ethanol and acetone; limited

solubility in water.

[1]

Hazard Identification and Classification

According to available safety data, Methyl 4-acetamido-5-bromo-2-methoxybenzoate is

classified as hazardous to the aquatic environment with long-lasting effects.[2]

[2]

Signal Word: No signal word provided.[2]

Pictogram: No pictogram provided.[2]

GHS Classification: Hazardous to the aquatic environment, long-term (Chronic) - Category 2.

Hazard Statement: H411 - Toxic to aquatic life with long lasting effects.[2]
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It is important to note that comprehensive toxicological data for this compound is not readily
available.[2] Therefore, it should be handled with the care afforded to all laboratory chemicals

with unknown toxicological profiles.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and risk.

Handling

e Handle in a well-ventilated place.[7]
e Avoid release to the environment.[2]

o Use personal protective equipment as specified in Section 4.

Storage

o Specific storage conditions were not detailed in the available literature. However, as a
standard practice for chemical reagents, it should be stored in a tightly closed container in a
dry and well-ventilated place.

Exposure Controls and Personal Protection

To ensure the safety of laboratory personnel, appropriate personal protective equipment (PPE)
should be worn.

Table 2: Recommended Personal Protective Equipment

Protection Type Recommendation

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.

Skin Protection Wear impervious gloves and a lab coat.

) ) If ventilation is inadequate, use a NIOSH-
Respiratory Protection )
approved respirator.
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First Aid Measures

In the event of exposure, the following first aid measures should be taken:

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
) artificial respiration and consult a doctor
Inhalation . .
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[2]

) Immediately wash off with soap and plenty of
Skin Contact
water.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.

Accidental Release and Disposal
Accidental Release

In case of a spill, collect the spillage.[2] Personal protective equipment should be worn during
cleanup.[8]

Disposal

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2] Avoid release to the environment.[2]

Firefighting Measures
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In the event of a fire, wear a self-contained breathing apparatus if necessary.[2] Specific
information on suitable extinguishing media was not available in the searched documents.

Toxicological and Ecological Information

Detailed toxicological and ecological studies for Methyl 4-acetamido-5-bromo-2-
methoxybenzoate are not available in the public domain.[2] The primary known hazard is its
toxicity to aquatic life with long-lasting effects.[2]

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of Methyl 4-acetamido-
5-bromo-2-methoxybenzoate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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